N-(5-acetyl-4-methylthiazol-2-yl)-4-(1,3-dioxoisoindolin-2-yl)benzamide

• IUPAC Name: N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-4-(1,3-dioxoisoindol-2-yl)benzamide
• InChI: InChI=1S/C21H15N3O4S/c1-11-17(12(2)25)29-21(22-11)23-18(26)13-7-9-14(10-8-13)24-19(27)15-5-3-4-6-16(15)20(24)28/h3-10H,1-2H3,(H,22,23,26)
• InChI Key: FMHXJAGVWPFLKH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC(=O)C2=CC=C(C=C2)N3C(=O)C4=CC=CC=C4C3=O)C(=O)C
• Molecular Formula: C21H15N3O4S
• Molecular Weight: 405.4 g/mol

Description

N-(5-acetyl-4-methylthiazol-2-yl)-4-(1,3-dioxoisoindolin-2-yl)benzamide, commonly known as AMTB, is a chemical compound that has gained significant attention in scientific research due to its potential as a modulator of ion channels. The compound was first synthesized in the early 2000s and has since been studied extensively for its various properties.

Scientific Research Applications

Synthesis and Biological Activity

The synthesis of derivatives related to "N-(5-acetyl-4-methylthiazol-2-yl)-4-(1,3-dioxoisoindolin-2-yl)benzamide" involves various chemical reactions aiming to explore their biological activities. For instance, Patel and Dhameliya (2010) synthesized a series of compounds exhibiting significant antibacterial activities, highlighting their potential as antimicrobial agents (Patel & Dhameliya, 2010). Similarly, Nikalje, Hirani, and Nawle (2015) focused on anti-inflammatory applications, where their synthesized compounds showed promising results in both in vitro and in vivo models (Nikalje, Hirani, & Nawle, 2015).

Antiepileptic and Anticancer Activities

The antiepileptic potential of N-aryl-2-(1,3-dioxoisoindolin-2-yl)-3-phenylpropanamides derivatives was evaluated by Asadollahi et al. (2019), who found that certain compounds significantly increased seizure latency time in mice models, comparing favorably with thalidomide, a known antiepileptic drug (Asadollahi et al., 2019). Gudipati, Anreddy, and Manda (2011) synthesized N-(benzo[d]oxazol-2-yl)-2-(7- or 5-substituted-2-oxoindolin-3-ylidene) hydrazinecarboxamide derivatives and evaluated their anticancer and antioxidant activities, finding some compounds showed potent activities against cancer cell lines (Gudipati, Anreddy, & Manda, 2011).

Antiviral and Antimicrobial Applications

In the realm of antiviral research, Devale et al. (2017) designed and synthesized a novel series of N-(2-(2,3-dioxoindolin-1-yl)acetyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide derivatives as non-nucleoside HIV-1 reverse transcriptase inhibitors, identifying compounds with higher RT inhibitory activity than the standard rilpivirine (Devale et al., 2017). Mange et al. (2013) synthesized a series of 1,2,4-triazole derivatives and evaluated their antibacterial and antifungal activities, demonstrating significant biological activity in several compounds (Mange, Isloor, Malladi, Isloor, & Fun, 2013).